p-SCN-Bn-DOTA(tBu)4

• Molecular Formula: C40H65N5O8S
• Molecular Weight: 776.0 g/mol
• InChI: InChI=1S/C40H65N5O8S/c1-37(2,3)50-33(46)25-42-17-18-43(26-34(47)51-38(4,5)6)21-22-45(28-36(49)53-40(10,11)12)32(23-30-13-15-31(16-14-30)41-29-54)24-44(20-19-42)27-35(48)52-39(7,8)9/h13-16,32H,17-28H2,1-12H3
• InChIKey: CPECBRYFWCACRP-UHFFFAOYSA-N

p-SCN-Bn-DOTA(tBu)4 Overview

p-SCN-Bn-DOTA(tBu)4 (CAS: 1703752-99-1) is a tert-butyl ester-protected derivative of the macrocyclic chelator DOTA, featuring a para-isothiocyanatobenzyl (p-SCN-Bn) linker for covalent conjugation to primary amines on biomolecules such as peptides, antibodies, and proteins . This compound serves as a protected precursor to the widely utilized bifunctional chelator p-SCN-Bn-DOTA. The four tert-butyl (tBu) ester groups mask the carboxylic acid moieties of the DOTA core, rendering the molecule more lipophilic and soluble in organic solvents, which facilitates its purification and handling during synthetic conjugation steps [1]. Following conjugation, the tBu groups are readily removed under standard acidic conditions (e.g., trifluoroacetic acid) to yield the active, metal-chelating DOTA conjugate. This compound has been specifically employed in the synthesis of Gd(III)-DOTA-IAC, a targeted MRI contrast agent for the αvβ3 integrin receptor [2].

Protected DOTA precursor for bioconjugation in organic solvents

tBu esters enable homogeneous reaction conditions

para-SCN-Bn linker provides site-selective amine coupling

• [1] MedChemExpress. p-SCN-Bn-DOTA(tBu)4 Product Page. CAS No.: 1703752-99-1. View Source
• [2] Kim YS, et al. Synthesis and characterization of gadolinium-peptidomimetic complex as an αvβ3 integrin targeted MR contrast agent. Bioorg Med Chem Lett. 2015;25(10):2056-9. View Source

Why p-SCN-Bn-DOTA(tBu)4 Cannot Be Substituted

While other DOTA-based bifunctional chelators exist, substituting p-SCN-Bn-DOTA(tBu)4 with its unprotected analog (p-SCN-Bn-DOTA) or alternative reactive handles (e.g., DOTA-NHS ester) introduces significant risks to both synthetic efficiency and final conjugate quality. The presence of free carboxylic acids on unprotected chelators can lead to unwanted side reactions during amide bond formation, resulting in lower conjugation yields, complex product mixtures, and purification challenges [1]. The tert-butyl protection in p-SCN-Bn-DOTA(tBu)4 mitigates these issues by improving solubility in organic solvents and ensuring site-specific conjugation through the isothiocyanate group, thereby enhancing the overall yield and purity of the intermediate bioconjugate . This controlled, two-step deprotection strategy provides a more reliable and scalable path to high-quality DOTA-functionalized biomolecules, making direct substitution with an unprotected analog a potentially costly compromise in research and development pipelines.

Unprotected p-SCN-Bn-DOTA: Free carboxylates may cause side reactions, reducing yield and purity.

DOTA-NHS ester alternatives: Lack the benzyl isothiocyanate\'s controlled reactivity and hydrolytic stability.

Direct deprotected analog use: Limited organic solubility complicates purification and scale-up.

• [1] XARXBIO. Product Profile: p-SCN-Bn-DOTA. Published 2025-08-21. View Source

p-SCN-Bn-DOTA(tBu)4: Evidence & Comparison

Enhanced Bioconjugation Control via tBu Protection

p-SCN-Bn-DOTA(tBu)4 demonstrates a critical advantage over unprotected p-SCN-Bn-DOTA in bioconjugation workflows. The tert-butyl (tBu) ester protection of the four DOTA acetic acid arms prevents interference from free carboxylic acid groups during the amine-coupling step. This protection increases the compound's solubility in organic solvents like DMF and DCM, enabling homogeneous reaction conditions and more efficient conjugation . In contrast, the unprotected p-SCN-Bn-DOTA, with its four free carboxylates, has limited solubility in organic solvents and can participate in unwanted side reactions, leading to complex purification and lower yields of the desired conjugate [1]. While direct quantitative yield comparisons for the same target are not widely published, the improved solubility and site-specificity of protected chelators like p-SCN-Bn-DOTA(tBu)4 are a well-established class-level advantage for achieving higher purity and yield in the synthesis of complex bioconjugates.

Bioconjugation Control

Class-level inference

tBu protection improves organic solubility and site-specific coupling, reducing side reactions.

Supports efficient high-purity bioconjugate synthesis.

Target-specific yields require verification.

Evidence Dimension	Bioconjugation efficiency and ease of purification
Target Compound Data	Improved solubility in organic solvents (e.g., DMF, DCM); site-specific conjugation via SCN group; fewer side products.
Comparator Or Baseline	p-SCN-Bn-DOTA (unprotected)
Quantified Difference	N/A (Class-level inference based on chemical properties)
Conditions	Standard peptide/antibody conjugation in organic/aqueous solvent mixtures.

Why This Matters

For scientific procurement, this translates to a higher probability of obtaining a well-characterized, high-purity bioconjugate intermediate, reducing time and resources spent on troubleshooting and purification.

• [1] XARXBIO. Product Profile: p-SCN-Bn-DOTA. Published 2025-08-21. View Source

Validated in Targeted MRI Contrast Agent Synthesis

p-SCN-Bn-DOTA(tBu)4 is the specific, commercially-available precursor for the synthesis of Gd(III)-DOTA-IAC, a targeted MRI contrast agent for the αvβ3 integrin receptor. This provides a direct, peer-reviewed validation of its utility in a complex biomolecular assembly. In the published synthesis, the protected chelator (tBu)4DOTA-Bz-SCN was conjugated to the peptidomimetic IAC, deprotected, and complexed with Gd(III) [1]. The resulting conjugate, Gd(III)-DOTA-IAC, demonstrated an IC50 of 300 nM against αvβ3 integrin, which is 2.1-fold more potent than the benchmark cyclic RGD peptide c(RGDfK) (IC50 = 625 nM) [1]. Furthermore, the DOTA-IAC conjugate exhibited efficient radiolabeling with 153Gd (>90% in 60 min), confirming that the conjugation and deprotection steps do not impair the chelator's metal-binding capacity [1].

Targeted MRI Probe Validation

Direct head-to-head

Gd-DOTA-IAC: IC50 300 nM vs c(RGDfK) 625 nM (2.1-fold higher affinity).

Validates compatibility with complex peptidomimetic chemistry and post-conjugation metal chelation.

In vitro competitive binding assay.

Evidence Dimension	Inhibitory potency against αvβ3 integrin (IC50)
Target Compound Data	Gd(III)-DOTA-IAC, synthesized from p-SCN-Bn-DOTA(tBu)4, exhibits an IC50 of 300 nM.
Comparator Or Baseline	c(RGDfK) peptide, a standard integrin-targeting ligand, exhibits an IC50 of 625 nM.
Quantified Difference	2.1-fold improvement in potency (lower IC50 is more potent).
Conditions	In vitro competitive binding assay using purified αvβ3 integrin.

Why This Matters

This evidence validates the compound's successful use in creating a high-affinity, targeted imaging agent, demonstrating its compatibility with complex peptidomimetic chemistry and subsequent metal chelation, a key differentiator for labs developing targeted imaging probes.

• [1] Kim YS, et al. Synthesis and characterization of gadolinium-peptidomimetic complex as an αvβ3 integrin targeted MR contrast agent. Bioorg Med Chem Lett. 2015;25(10):2056-9. View Source

Inferred Stability from DOTA Scaffold

While direct comparative stability data for the (tBu)4-protected form is unavailable, the ultimate metal-chelating entity after deprotection is the DOTA macrocycle. As a class, DOTA-based chelators are known for forming complexes with high thermodynamic and kinetic stability, which is crucial for in vivo applications to prevent the release of toxic or radioactive metals [1]. In a study comparing p-SCN-Bn-DOTA (the deprotected form) to p-SCN-Bn-NOTA for 68Ga labeling of a single-domain antibody (sdAb), both chelators produced stable radiotracers with specific tumor-targeting capabilities [2]. This class-level data supports the expectation that conjugates derived from p-SCN-Bn-DOTA(tBu)4 will similarly yield complexes with robust in vivo stability, a property that is essential for both diagnostic imaging and targeted radiotherapy.

DOTA Scaffold Stability

Class-level inference

DOTA complexes exhibit high thermodynamic and kinetic stability; reported class-level in vivo stability.

Supports expectation of robust complex stability for research use.

Confirm in final conjugate and model system.

Evidence Dimension	In vivo stability and tumor targeting of radioconjugates
Target Compound Data	Expected high stability based on the DOTA scaffold.
Comparator Or Baseline	p-SCN-Bn-NOTA, another macrocyclic chelator.
Quantified Difference	N/A (Class-level inference).
Conditions	In vivo biodistribution and PET/SPECT imaging studies in tumor-bearing mouse models.

Why This Matters

For procurement decisions, the DOTA core provides a reliable and well-understood platform for generating stable metal complexes, reducing the risk of in vivo decomplexation that could compromise experimental results or lead to false-negative/positive findings in imaging and therapy studies.

• [1] XARXBIO. Product Profile: p-SCN-Bn-DOTA. Published 2025-08-21. View Source
• [2] Side by side comparison of NOTA and DOTA for conjugation efficiency, gallium-68 labeling, and in vivo biodistribution of anti-mesothelin sdAb A1-His. Frontiers in Medicine. 2025. View Source

p-SCN-Bn-DOTA(tBu)4 Applications

Targeted MRI Contrast Agent Development

p-SCN-Bn-DOTA(tBu)4 is ideally suited for research groups developing targeted magnetic resonance imaging (MRI) probes. Its protected form allows for clean conjugation to targeting vectors like peptides, antibodies, or small molecules, followed by a controlled deprotection step to reveal the metal-chelating DOTA core. This two-step process minimizes side reactions and improves the yield of the final conjugate. Once deprotected, the DOTA moiety can be loaded with gadolinium (Gd³⁺) or other lanthanides to create a targeted contrast agent, as demonstrated in the published synthesis of Gd(III)-DOTA-IAC for imaging αvβ3 integrin expression [1].

Radiopharmaceutical Precursor Synthesis

This compound is a critical building block for laboratories synthesizing precursors for radiolabeled biomolecules. The protected tBu ester groups ensure the bifunctional chelator remains stable and soluble in organic solvents during solid-phase peptide synthesis (SPPS) or solution-phase conjugation to sensitive proteins. Following conjugation and deprotection, the resulting DOTA-biomolecule conjugate can be subsequently radiolabeled with a variety of clinically relevant radiometals, such as ⁶⁸Ga for PET imaging, or ¹⁷⁷Lu and ⁹⁰Y for targeted radiotherapy [1]. This makes it a versatile intermediate for theranostic applications.

High-Purity Bioconjugates for In Vitro Assays

For in vitro studies requiring highly characterized probes, p-SCN-Bn-DOTA(tBu)4 offers a distinct advantage. The improved handling and purification enabled by the tBu protection group facilitates the preparation of bioconjugates with a precisely controlled number of chelators per biomolecule. This level of control is often critical for obtaining reproducible and interpretable data in binding assays, cellular uptake studies, or other in vitro experiments where a heterogeneous conjugate population could confound results [1].

Application

Selection Property

Validation Focus

Targeted MRI probe development

tBu-protected precursor for clean conjugation and controlled deprotection

Post-deprotection metal chelation capacity

Radiopharmaceutical precursor synthesis

Compatible with solid-phase and solution-phase peptide conjugation

Radiometal labeling yield and stability

High-purity bioconjugate preparation

Improved handling and purification in organic solvents

Stoichiometric control and analytical characterization

• [1] Kim YS, et al. Synthesis and characterization of gadolinium-peptidomimetic complex as an αvβ3 integrin targeted MR contrast agent. Bioorg Med Chem Lett. 2015;25(10):2056-9. View Source